molecular formula C10H15NOSi B085559 N-trimethylsilylbenzamide CAS No. 1011-57-0

N-trimethylsilylbenzamide

Cat. No.: B085559
CAS No.: 1011-57-0
M. Wt: 193.32 g/mol
InChI Key: BLUMSOONSFWPGU-UHFFFAOYSA-N
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Description

N-trimethylsilylbenzamide, also known as this compound, is a useful research compound. Its molecular formula is C10H15NOSi and its molecular weight is 193.32 g/mol. The purity is usually 95%.
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Properties

CAS No.

1011-57-0

Molecular Formula

C10H15NOSi

Molecular Weight

193.32 g/mol

IUPAC Name

N-trimethylsilylbenzamide

InChI

InChI=1S/C10H15NOSi/c1-13(2,3)11-10(12)9-7-5-4-6-8-9/h4-8H,1-3H3,(H,11,12)

InChI Key

BLUMSOONSFWPGU-UHFFFAOYSA-N

SMILES

C[Si](C)(C)NC(=O)C1=CC=CC=C1

Canonical SMILES

C[Si](C)(C)NC(=O)C1=CC=CC=C1

Synonyms

N-Trimethylsilylbenzamide

Origin of Product

United States

Synthesis routes and methods

Procedure details

6.4 ml of hexamethyldisilazane (31 mmoles) were added to a refluxing mixture of 15 ml of toluene, 40 mg of saccharin (0.22 mmole) and 5.0 g of benzamide (41.3 mmoles) and the ammonia liberated was led into water by a stream of nitrogen passed over the reaction mixture. Titration with 1 N H2SO4 revealed that the calculated amount of ammonia was evolved in 15 minutes and solvent and excess hexamethyldisilazane were evaporated in vacuo to obtain 8.04 g (101%) of N-trimethylsilylbenzamide melting at 111°-115° C. The experiment was repeated without the addition of saccharin and it was found that 82% of the theoretical amount of ammonia was evolved in 15 minutes and 88% of it in 50 minutes.
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